Cas no 195883-06-8 (Omtriptolide)

Omtriptolide Properties

Names and Identifiers

• Omtriptolide
• triptolide 14-succinate
• triptolide succinate
• UNII-D36ELM729P
• YM 262
• Butanedioicacid,mono[(3bS,4aS,5aR,6R,6aS,7aS,7bS,8aS,8bS)-1,3,3b,4,4a,6,6a,7a,7b,8b,9,10-dodecahydro-8b-methyl-6a-(1-methylethyl)-1-oxotrisoxireno[4b,5:6,7:8a,9]phenanthro[1,2-c]furan-6-yl]ester (9CI)
• Butanedioic acid,mono[1,3,3b,4,4a,6,6a,7a,7b,8b,9,10-dodecahydro-8b-methyl-6a-(1-methylethyl)-1-oxotrisoxireno[4b,5:6,7:8a,9]phenanthro[1,2-c]furan-6-yl]ester, [3bS-(3ba,4aa,5aS*,6b,6ab,7ab,7ba,8aR*,8bb)]-
• PG-490-88
• OMTRIPTOLIDE [WHO-DD]
• CS-6982
• CHEMBL2110669
• SCHEMBL16312527
• Omtriptolide [INN]
• HY-16363
• 4-[[(1S,2S,4S,5S,7S,8R,9R,11S,13S)-1-methyl-17-oxo-7-propan-2-yl-3,6,10,16-tetraoxaheptacyclo[11.7.0.02,4.02,9.05,7.09,11.014,18]icos-14(18)-en-8-yl]oxy]-4-oxobutanoic acid
• D36ELM729P
• VHA88306
• PG490-88
• MS-28442
• 4-(((3BS,4AS,5AR,6R,6AS,7AS,7BS,8AS,8BS)-6A-ISOPROPYL-8B-METHYL-1-OXO-1,3,3B,4,4A,6,6A,7A,7B,8B,9,10-DODECAHYDROTRISOXIRENO(6,7:8A,9:4B,5)PHENANTHRO(1,2-C)FURAN-6-YL)OXY)-4-OXOBUTANOIC ACID
• Q27276034
• 195883-06-8
• BUTANEDIOIC ACID, MONO((3BS,4AS,5AR,6R,6AS,7AS,7BS,8AS,8BS)-1,3,3B,4,4A,6,6A,7A,7B,8B,9,10-DODECAHYDRO-8B-METHYL-6A-(1-METHYLETHYL)-1-OXOTRISOXIRENO(6,7:8A,9:4B,5)PHENANTHRO(1,2-C)FURAN-6-YL) ESTER
• AKOS040742336
• omtriptolida
• omtriptolidum
• G13660
• +Expand

• InChIKey： HROMYAWHLUOUPY-AHCCQAQQSA-N
• Inchi： InChI=1S/C24H28O9/c1-10(2)22-17(32-22)18-24(33-18)21(3)7-6-11-12(9-29-19(11)28)13(21)8-14-23(24,31-14)20(22)30-16(27)5-4-15(25)26/h10,13-14,17-18,20H,4-9H2,1-3H3,(H,25,26)/t13-,14-,17-,18-,20+,21-,22-,23+,24+/m0/s1
• SMILES： C[C@@]([C@@]1([H])C[C@@H]2O3)(CCC4=C1COC4=O)[C@]5([C@H]([C@H]6[C@]7(C(C)C)O6)O5)[C@]23[C@@H]7OC(CCC(O)=O)=O

Computed Properties

• Exact Mass: 460.17300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 460.17333247g/mol
• Heavy Atom Count: 33
• Complexity: 1050
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 128Ų

Experimental Properties

• LogP: 1.51880
• PSA: 127.49000
• Melting Point: 109-111 ºC
• Density: 1.49